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EU MRLs for Bifenazate by Product Category

New EU
Product
Examples MRL General Comment
Category
(mglkg)
Many Fruits & Citrus fruits, almonds, 0.01-0.02 Reduced to the Limit of Determination
Nuts apples, strawberries, etc.  [1] (LOD) for all edible crops [1].
[1]
Many Tomatoes, sweet 0.02 [1] Reduced to the Limit of Determination
Vegetables peppers, cucumbers, (LOD) for all edible crops [1].
pumpkins, etc. [1]
Cereals, Brown rice, beans, cotton  0.01 [1] Reduced to the Limit of Determination
Pulses, seeds [1] (LOD) for all edible crops [1].
Oilseeds
Teas, Coffee, Teas, coffee, cocoa, 0.05[1] Reduced to the Limit of Determination
Spices spices [1] (LOD) for all edible crops [1].
Herbs & Edible Basil, edible flowers [1] 0.05 [1] Reduced to the Limit of Determination
Flowers (LOD) for all edible crops [1].
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New EU

Product
Examples MRL General Comment

Category

(mglkg)
Animal Various animal products LOD Reduced to the Limit of Determination
Products [1] (LOD); existing LODs for animal

products remain unchanged [1].

Non-Edible Ornamental plants in Not The only remaining authorized use in the
Crops permanent greenhouses specified EU [1].

[1]

Analytical Method for Bifenazate Quantification

Accurate measurement of bifenazate residues at these strict MRLs requires specific methods to account for

its major metabolite, bifenazate-diazene. Here is a validated experimental protocol:

¢ Residue Definition: The enforcement residue definition is the sum of bifenazate and bifenazate-
diazene, expressed as bifenazate [2]. This is because bifenazate and bifenazate-diazene readily
interconvert under mild redox conditions [3].

e Core Workflow: The following diagram illustrates the key stages of the analytical protocol:
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e Key Steps Explained:

o Sample Preparation: Agricultural commodities are ground using dry ice and stored frozen prior
to analysis [3].

o Extraction & Clean-up: The QUEChERS method is used. A study comparing sorbents found
that Z-Sep+ provided the lowest matrix effect and highest recovery for bifenazate in pepper,
mandarin, and brown rice [3].

o Critical Reduction: A reduction step using ascorbic acid (50°C for 1 hour) is incorporated to
convert bifenazate-diazene back to bifenazate, ensuring total residue quantification [3]. This
step is crucial as the metabolite is also a potent acaricide [3].

o Analysis & Quantification: Analysis is performed via LC-MSIMS. The residue is quantified
against matrix-matched calibration standards, and the results are summed according to the
enforcement definition [3] [2].

Rationale Behind the MRL Changes

The drastic reduction of MRLs to the LOD is a regulatory measure reflecting significant safety concerns.

¢ Consumer Safety: The European Food Safety Authority concluded in a 2021 review that insufficient
data was available to exclude consumer safety concerns for the use of bifenazate on edible
crops [1].

e Environmental Concerns: The EU is also taking action against pesticides linked to environmental
damage, particularly the decline of pollinators [4]. While the bifenazate MRL change was based on
consumer safety, new regulations for other pesticides (e.g., clothianidin and thiamethoxam) are being
lowered to the LOD on environmental grounds [4].

Timeline and Recommended Actions

o Effective Date: The new MRLs became applicable on 14 October 2024 [1].

e Action for Exporters: Exporters of affected fruits, nuts, vegetables, and other listed commodities to
the EU should review and cease the use of bifenazate and evaluate alternative pest control
solutions to ensure compliance [1].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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